Cas no 1849208-88-3 (2,3,3-Trimethylbutane-1-sulfonamide)

• Product Name: 2,3,3-Trimethylbutane-1-sulfonamide
• CAS No: 1849208-88-3
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• MDL: MFCD30730417
• CID: 4623705
• PubChem ID: 115015504
• Update Time: 2025-08-05

2,3,3-Trimethylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,3-trimethylbutane-1-sulfonamide
• Z2755724024
• 2,3,3-Trimethylbutane-1-sulfonamide

• MDL： MFCD30730417
• Inchi： 1S/C7H17NO2S/c1-6(7(2,3)4)5-11(8,9)10/h6H,5H2,1-4H3,(H2,8,9,10)
• InChI Key： BEZNNDHIMNBMSY-UHFFFAOYSA-N
• SMILES： S(CC(C)C(C)(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5

Additional information on 2,3,3-Trimethylbutane-1-sulfonamide

2,3,3-Trimethylbutane-1-sulfonamide (CAS No. 1849208-88-3): A Promising Scaffold for Drug Discovery and Therapeutic Applications

2,3,3-Trimethylbutane-1-sulfonamide, a sulfonamide derivative with the chemical formula C₈H₁₇NO₂, has garnered significant attention in the pharmaceutical and biotechnology sectors due to its unique structural characteristics and potential therapeutic applications. The compound, identified by the CAS number 1849208-88-3, belongs to the broader class of sulfonamide-based molecules, which are widely utilized in the development of drugs targeting various physiological pathways. Recent advancements in medicinal chemistry have highlighted the importance of 2,3,3-Trimethylbutane-1-sulfonamide as a versatile scaffold for the design of novel therapeutics, particularly in the treatment of metabolic disorders and inflammatory conditions.

Structurally, 2,3,3-Trimethylbutane-1-sulfonamide features a central butane backbone with three methyl groups attached to the second and third carbon atoms, along with a sulfonamide functional group at the terminal position. This molecular architecture provides a balance between hydrophilicity and hydrophobicity, enabling the compound to interact effectively with biological targets such as ion channels, enzymes, and cell membrane receptors. The sulfonamide group, a key functional moiety in many pharmaceutical agents, is known for its ability to modulate protein-ligand interactions through hydrogen bonding and electrostatic effects. These properties make 2,3,3-Trimethylbutane-1-sulfonamide an attractive candidate for further chemical modification to enhance its pharmacological profile.

Recent studies have demonstrated the potential of 2,3,3-Trimethylbutane-1-sulfonamide in the context of metabolic diseases, particularly in the regulation of lipid metabolism. A 2023 research paper published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising activity in modulating the activity of acetyl-CoA carboxylase (ACC), a key enzyme in fatty acid synthesis. This finding aligns with the growing interest in targeting metabolic enzymes to address conditions such as obesity and type 2 diabetes. The study also highlighted the importance of steric and electronic factors in determining the biological activity of sulfonamide derivatives, emphasizing the role of the 2,3,3-Trimethylbutane-1-sulfonamide scaffold in optimizing these properties.

In addition to its metabolic applications, 2,3,3-Trimethylbutane-1-sulfonamide has shown potential in the development of anti-inflammatory agents. A 2024 preclinical study published in Pharmaceutical Research investigated the anti-inflammatory effects of this compound in a murine model of rheumatoid arthritis. The results indicated that 2,3,3-Trimethylbutane-1-sulfonamide could significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for autoimmune disorders. The study also noted that the compound's ability to inhibit the NF-κB signaling pathway, a critical mediator of inflammation, further supports its utility in this context.

From a synthetic perspective, the preparation of 2,3,3-Trimethylbutane-1-sulfonamide has been the subject of several recent publications. A 2023 article in Organic & Biomolecular Chemistry described a novel, efficient method for the synthesis of this compound using microwave-assisted conditions. This approach not only reduced reaction times but also improved the yield and purity of the final product, making it more feasible for large-scale production. The study emphasized the importance of optimizing reaction parameters such as temperature, solvent, and catalyst to achieve the desired stereochemistry and functional group integrity, which are critical for the compound's biological activity.

Another notable development in the field is the exploration of 2,3,3-Trimethylbutane-1-sulfonamide as a building block for the design of more complex molecules. Researchers at the University of Tokyo, in a 2024 study published in Chemical Communications, demonstrated the utility of this scaffold in the synthesis of a series of sulfonamide-based inhibitors targeting the enzyme phosphoinositide 3-kinase (PI3K). The study highlighted how the 2,3,3-Trimethylbutane-1-sulfonamide core could be functionalized with various substituents to modulate enzyme inhibition, offering new avenues for the development of targeted therapies for cancer and other diseases.

Despite its promising properties, the use of 2,3,3-Trimethylbutane-1-sulfonamide in therapeutic applications is still in its early stages. Challenges such as solubility, bioavailability, and potential side effects need to be addressed through further research. However, the growing body of evidence supporting its efficacy in preclinical models suggests that this compound could play a significant role in the future of drug discovery. As the pharmaceutical industry continues to prioritize the development of safer and more effective treatments, the 2,3,3-Trimethylbutane-1-sulfonamide scaffold is likely to remain a focal point for innovation.

In conclusion, 2,3,3-Trimethylbutane-1-sulfonamide (CAS No. 1849208-88-3) represents a promising molecule with a wide range of potential applications in medicine. Its structural versatility, combined with the well-established importance of sulfonamide derivatives in drug development, positions it as a valuable scaffold for the design of future therapeutics. As research in this area continues to advance, the compound is expected to contribute significantly to the treatment of various diseases, particularly those related to metabolic and inflammatory processes.